molecular formula C16H18N2S B13278272 [2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine

[2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine

Cat. No.: B13278272
M. Wt: 270.4 g/mol
InChI Key: WOXRCIZWECJOQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound [2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine (CAS 1052527-24-8 as its hydrochloride salt) features a 2-methylindole core linked via an ethylamine chain to a thiophen-2-ylmethyl group.

Properties

Molecular Formula

C16H18N2S

Molecular Weight

270.4 g/mol

IUPAC Name

2-(2-methyl-1H-indol-3-yl)-N-(thiophen-2-ylmethyl)ethanamine

InChI

InChI=1S/C16H18N2S/c1-12-14(15-6-2-3-7-16(15)18-12)8-9-17-11-13-5-4-10-19-13/h2-7,10,17-18H,8-9,11H2,1H3

InChI Key

WOXRCIZWECJOQA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C2=CC=CC=C2N1)CCNCC3=CC=CS3

Origin of Product

United States

Mechanism of Action

The mechanism of action of [2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine involves its interaction with specific molecular targets. The indole moiety can bind to various receptors and enzymes, modulating their activity. The thiophene ring can enhance the compound’s binding affinity and specificity . These interactions can lead to the inhibition of enzyme activity or the activation of specific signaling pathways, resulting in the compound’s biological effects .

Comparison with Similar Compounds

Analog 1: 2-(1H-Indol-3-yl)-2-thiophen-2-yl-ethylamine (CAS 51626-50-7)

  • Structure : Branched ethylamine chain connecting indole and thiophene rings.
  • Molecular Formula : C₁₄H₁₄N₂S.
  • Pharmacological Implications : Branched analogs often exhibit varied bioavailability due to steric effects.

Analog 2: [2-(1H-Indol-3-yl)ethyl][(1-methylpyrrol-2-yl)methyl]amine (CAS 289487-79-2)

  • Structure : Replaces thiophene with a 1-methylpyrrole group.
  • Key Differences : Pyrrole’s electron-rich aromatic system (vs. thiophene’s sulfur atom) may enhance π-π stacking but reduce interactions with sulfur-binding enzymes .
  • Applications : Pyrrole-containing analogs are explored in CNS disorders due to improved blood-brain barrier penetration .

Analog 3: N-(2-Furylmethyl)-2-(2-methyl-1H-indol-3-yl)ethanamine (CAS 1052411-88-7)

  • Structure : Substitutes thiophene with furan.
  • Key Differences : Furan’s lower aromaticity and absence of sulfur may reduce metabolic stability and target affinity compared to thiophene derivatives .
  • Physicochemical Impact : Lower logP (more hydrophilic) due to furan’s oxygen atom .

Analog 4: 4-(2-Methyl-1H-indol-3-yl)-thiazol-2-ylamine

  • Structure : Replaces the ethylamine-thiophene group with a thiazole ring.
  • Key Differences : Thiazole introduces a planar heterocyclic amine, enhancing hydrogen-bonding capacity but reducing lipophilicity .
  • Therapeutic Potential: Thiazole derivatives are common in antimicrobial agents, suggesting possible repurposing .

Analog 5: 2-Me-DMT (Dimethyl[2-(2-methyl-1H-indol-3-yl)ethyl]amine)

  • Structure : Dimethylamine replaces the thiophenemethyl group.
  • Activity: Psychedelic properties via serotonin receptor agonism, contrasting with the unknown activity of the target compound .

Structural and Pharmacological Data Table

Compound Core Structure Substituent Molecular Weight Key Features
Target Compound 2-Methylindole Thiophen-2-ylmethyl 292.83 (HCl salt) Balanced lipophilicity, sulfur interaction potential
2-(1H-Indol-3-yl)-2-thiophen-2-yl-ethylamine Indole Thiophen-2-yl (branched) 242.34 Reduced conformational flexibility
[2-(1H-Indol-3-yl)ethyl][(1-methylpyrrol-2-yl)methyl]amine Indole 1-Methylpyrrole 243.33 Enhanced π-π stacking, CNS targeting
N-(2-Furylmethyl)-2-(2-methyl-1H-indol-3-yl)ethanamine 2-Methylindole Furan 258.73 (HCl salt) Lower metabolic stability
4-(2-Methyl-1H-indol-3-yl)-thiazol-2-ylamine 2-Methylindole Thiazole 215.28 Hydrogen-bond donor, antimicrobial potential

Research Findings and Implications

  • Thiophene vs. Other Heterocycles : Thiophene’s sulfur atom may confer unique metabolic stability and receptor interactions compared to furan or pyrrole derivatives .
  • Side Chain Modifications : Linear ethylamine chains (target compound) improve synthetic accessibility and conformational flexibility over branched analogs .
  • Pharmacological Gaps: While analogs like 2-Me-DMT have documented activities, the target compound’s biological profile remains underexplored. Further studies on serotonin or HDAC inhibition (as seen in panobinostat derivatives) are warranted .

Biological Activity

[2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine is a synthetic compound belonging to the indole derivative class, which has garnered attention for its diverse biological activities. This article explores its biological activity, including antibacterial, antifungal, and anticancer properties, supported by data tables and relevant research findings.

Chemical Structure and Properties

The compound's IUPAC name is [2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine, with the molecular formula C16H18N2SC_{16}H_{18}N_{2}S and a molecular weight of 270.39 g/mol. The structural characteristics contribute to its biological efficacy.

Antibacterial Activity

Indole derivatives have shown promising antibacterial properties against various pathogens. For instance, studies indicate that related compounds exhibit significant activity against Staphylococcus aureus (including MRSA) with minimum inhibitory concentrations (MICs) as low as 0.98 μg/mL for structurally similar compounds . The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways.

CompoundTarget BacteriaMIC (μg/mL)
3kS. aureus ATCC 259233.90
3kMRSA ATCC 43300<1

Antifungal Activity

The compound also exhibits antifungal properties, particularly against Candida albicans . In vitro studies have shown that certain indole derivatives can inhibit fungal growth significantly, suggesting potential therapeutic applications in treating fungal infections .

Anticancer Activity

In cancer research, the compound's structural analogs have demonstrated notable antiproliferative effects on various cancer cell lines. For example, compounds structurally similar to [2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine have been tested against HeLa cells and other cancer types, showing IC50 values in the micromolar range.

Cell LineCompoundIC50 (μM)
HeLa3c<10
A5493k<10
MCF73g<10

The biological activity of [2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine is hypothesized to involve multiple mechanisms:

  • Inhibition of Enzyme Activity : Compounds may inhibit key enzymes involved in bacterial cell wall synthesis or cancer cell proliferation.
  • Disruption of Membrane Integrity : The lipophilic nature of indole derivatives allows them to integrate into cellular membranes, disrupting their integrity and function.
  • Interference with DNA/RNA Synthesis : Some studies suggest that these compounds can intercalate with nucleic acids, hindering replication and transcription processes.

Case Studies

Recent research has focused on the synthesis and evaluation of various indole derivatives for their biological activities:

  • Antimicrobial Properties : A study published in MDPI evaluated several indole derivatives against both Gram-positive and Gram-negative bacteria, highlighting their potential as new antimicrobial agents .
  • Anticancer Effects : Research conducted on indole-based compounds revealed significant cytotoxicity against breast cancer cells, with specific derivatives showing preferential inhibition of rapidly dividing cells compared to normal fibroblasts .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.